Cas no 61903-19-3 (1-(2-methoxybenzoyl)-1,4-diazepane)

• Product Name: 1-(2-methoxybenzoyl)-1,4-diazepane
• CAS No: 61903-19-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD05879251
• CID: 463474
• PubChem ID: 16776235
• Update Time: 2025-06-08

1-(2-methoxybenzoyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, hexahydro-1-(2-methoxybenzoyl)-
• 1,4-diazepan-1-yl-(2-methoxyphenyl)methanone
• 1-(2-methoxybenzoyl)-1,4-diazepane
• Z111786738
• 1-[(2-methoxyphenyl)carbonyl]-1,4-diazepane
• EN300-52660
• (1,4-Diazepan-1-yl)(2-methoxyphenyl)methanone
• DTXSID80588316
• 61903-19-3
• MFCD05879251
• AKOS000132104

• MDL： MFCD05879251
• Inchi： 1S/C13H18N2O2/c1-17-12-6-3-2-5-11(12)13(16)15-9-4-7-14-8-10-15/h2-3,5-6,14H,4,7-10H2,1H3
• InChI Key： KUZKJSCFVYVXTI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1OC)N1CCNCCC1

Computed Properties

• Exact Mass: 234.13694
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-(2-methoxybenzoyl)-1,4-diazepane

Comprehensive Overview of 1-(2-Methoxybenzoyl)-1,4-Diazepane (CAS No. 61903-19-3): Properties, Applications, and Research Insights

1-(2-Methoxybenzoyl)-1,4-diazepane (CAS No. 61903-19-3) is a specialized organic compound belonging to the diazepane family, characterized by its unique methoxybenzoyl substitution. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile intermediate in drug synthesis. Its molecular structure combines a 1,4-diazepane core with a 2-methoxybenzoyl moiety, offering intriguing reactivity patterns for medicinal chemistry applications.

Recent studies highlight the growing interest in diazepane derivatives for their role in modulating central nervous system (CNS) targets, particularly in the context of neurodegenerative disease research. Researchers are actively investigating whether 1-(2-methoxybenzoyl)-1,4-diazepane could serve as a precursor for novel GABA receptor modulators or serotonergic compounds, aligning with current trends in psychopharmacology innovation. The compound's structural flexibility allows for diverse derivatization, making it valuable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the methoxybenzoyl group in CAS 61903-19-3 provides both electron-donating effects and steric guidance, influencing reaction pathways in heterocyclic coupling reactions. This property has become particularly relevant in the development of next-generation catalysts and ligand designs, as evidenced by several recent peer-reviewed publications. The compound's thermal stability and solubility profile (moderate in polar aprotic solvents) further enhance its utility in multistep organic synthesis.

Analytical characterization of 1-(2-methoxybenzoyl)-1,4-diazepane typically involves advanced techniques such as HPLC-MS, NMR spectroscopy (notably ¹³C and ¹H), and X-ray crystallography for structural confirmation. The compound's chromatographic behavior has been documented in several method development studies, with optimal separation achieved using C18 reverse-phase columns and acetonitrile-water mobile phases. These analytical protocols are crucial for ensuring compound purity in research applications.

In the context of green chemistry initiatives, researchers are exploring eco-friendly synthetic routes to 61903-19-3, including microwave-assisted synthesis and catalytic hydrogenation methods. These approaches align with the pharmaceutical industry's push toward sustainable manufacturing and atom economy optimization. Computational chemistry studies utilizing DFT calculations have provided valuable insights into the compound's conformational preferences and electronic properties, facilitating rational drug design applications.

The commercial availability of 1-(2-methoxybenzoyl)-1,4-diazepane through specialty chemical suppliers has enabled broader research accessibility. Current market trends indicate rising demand for high-purity research chemicals, particularly those with pharmaceutical relevance. Proper handling requires standard laboratory safety protocols, including the use of personal protective equipment (PPE) and chemical fume hoods, though the compound is not classified as highly hazardous under standard safety assessments.

Future research directions for CAS 61903-19-3 may explore its potential in bioconjugation chemistry or as a scaffold for proteolysis targeting chimeras (PROTACs) – an emerging area in targeted protein degradation therapeutics. The compound's hydrogen-bonding capacity and moderate lipophilicity (predicted LogP ~2.1) make it particularly interesting for blood-brain barrier penetration studies. These applications position 1-(2-methoxybenzoyl)-1,4-diazepane as a compound of continuing interest in cutting-edge drug discovery programs.

From a regulatory standpoint, 61903-19-3 is not currently listed on major controlled substance schedules, though researchers should always verify local chemical regulations before procurement. The compound's patent landscape shows several applications in therapeutic composition claims, particularly relating to CNS disorders and inflammatory conditions, reflecting its pharmacological potential. Proper material safety data documentation and risk assessment procedures remain essential for laboratory handling.

In summary, 1-(2-methoxybenzoyl)-1,4-diazepane represents a fascinating case study in medicinal chemistry innovation, combining structural novelty with practical synthetic utility. Its ongoing investigation underscores the importance of heterocyclic chemistry in addressing contemporary therapeutic challenges, from neurological diseases to precision medicine approaches. As research methodologies advance, this compound will likely continue to reveal new dimensions of chemical-biological interaction worth exploring.